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Compound of Interest

Compound Name: Heneicosane-d44

Cat. No.: B1445965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Heneicosane-d44, a

deuterated long-chain alkane, for its application in research and development. This document

outlines its suppliers, and physical and chemical properties, and provides a detailed

experimental protocol for its use as an internal standard in quantitative analysis.

Supplier and Availability of Heneicosane-d44
Heneicosane-d44 is available from several specialized chemical suppliers. The availability and

product specifications are summarized in the table below for easy comparison.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Heneicosane-d44.
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Property Value Source

CAS Number 39756-37-1 [1][3]

Molecular Formula C₂₁D₄₄ [3]

Molecular Weight 340.85 g/mol [1]

Synonyms
n-Heneicosane-d44,

Heneicosane-d44
[1][3]

Storage Conditions Room temperature [1]

Stability

Stable under recommended

storage conditions. Re-

analysis recommended after

three years.

[1]

Applications in Research
Heneicosane-d44 is primarily utilized as an internal standard in quantitative analytical

methods, particularly in gas chromatography-mass spectrometry (GC-MS). Its chemical

properties are nearly identical to its non-deuterated analog, heneicosane, allowing it to mimic

the behavior of the analyte during sample preparation and analysis. However, its increased

mass allows it to be distinguished from the non-deuterated form by a mass spectrometer.

The non-deuterated form, heneicosane, is recognized as a component of insect pheromones

and has been investigated for its potential anti-inflammatory, analgesic, and antipyretic

properties.[5] Therefore, Heneicosane-d44 is a valuable tool for:

Quantitative analysis of insect pheromones: Accurately measuring the levels of heneicosane

in complex biological or environmental samples.

Environmental monitoring: Quantifying hydrocarbon contamination in soil and water samples.

Pharmacokinetic studies: Although less common for a simple alkane, it could be used in

studies investigating the absorption, distribution, metabolism, and excretion of long-chain

hydrocarbons.
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Petroleum analysis: Serving as an internal standard for the quantification of long-chain

alkanes in petroleum products.

Experimental Protocol: Quantification of
Heneicosane in a Sample Matrix using GC-MS with
Heneicosane-d44 as an Internal Standard
This section provides a detailed methodology for the quantification of heneicosane in a given

sample matrix (e.g., biological tissue, environmental sample) using Heneicosane-d44 as an

internal standard.

Materials and Reagents
Heneicosane-d44 (Internal Standard)

Heneicosane (Analytical Standard)

Hexane (or other suitable organic solvent), HPLC grade

Anhydrous Sodium Sulfate

Sample matrix (e.g., insect extract, soil sample)

Standard laboratory glassware and equipment

Preparation of Standard and Stock Solutions
Heneicosane-d44 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of

Heneicosane-d44 and dissolve it in 100 mL of hexane.

Heneicosane Analytical Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of

heneicosane and dissolve it in 100 mL of hexane.

Calibration Standards: Prepare a series of calibration standards by diluting the Heneicosane

Analytical Standard Stock Solution with hexane to achieve concentrations ranging from 0.1

µg/mL to 10 µg/mL. Spike each calibration standard with the Heneicosane-d44 Internal

Standard Stock Solution to a final concentration of 1 µg/mL.
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Sample Preparation
Extraction:

For solid samples (e.g., soil, tissue), weigh a known amount of the homogenized sample

(e.g., 1-5 g) into a glass vial.

Add a known volume of hexane and vortex or sonicate for 15-30 minutes to extract the

hydrocarbons.

For liquid samples, perform a liquid-liquid extraction with hexane.

Internal Standard Spiking: Prior to extraction, spike the sample with a known amount of the

Heneicosane-d44 Internal Standard Stock Solution (e.g., to a final concentration of 1 µg/mL

in the extract).

Cleanup:

Centrifuge the extract to pellet any solid material.

Pass the supernatant through a small column containing anhydrous sodium sulfate to

remove any residual water.

Concentrate the extract under a gentle stream of nitrogen if necessary.

GC-MS Analysis
Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for

analysis.

GC Conditions:

Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is suitable for hydrocarbon

analysis.

Injector Temperature: 280 °C
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Oven Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp to 300 °C at 10

°C/min, and hold for 10 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Monitor characteristic ions for Heneicosane (e.g., m/z 57, 71, 85, 296).

Monitor characteristic ions for Heneicosane-d44 (e.g., m/z 66, 82, 98, 340). The exact

ions should be determined by analyzing the individual standards.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of heneicosane to the

peak area of Heneicosane-d44 against the concentration of the heneicosane calibration

standards.

Determine the concentration of heneicosane in the samples by calculating the peak area

ratio and interpolating from the calibration curve.

Diagrams
Experimental Workflow for Quantitative Analysis
The following diagram illustrates the general workflow for the quantification of heneicosane

using Heneicosane-d44 as an internal standard.

Sample & Standard Preparation Analysis Data Processing

Sample Matrix Spike with Heneicosane-d44 Solvent Extraction Extract Cleanup GC-MS Analysis (SIM Mode) Peak Area Integration Calibration Curve Generation Quantification of Heneicosane
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Click to download full resolution via product page

Caption: Workflow for the quantification of heneicosane using a deuterated internal standard.

Logical Relationship of Components in Quantitative
Analysis
The following diagram illustrates the logical relationship between the analyte, internal standard,

and the analytical instrument in achieving accurate quantification.
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Caption: Relationship of components for accurate quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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